Cas no 628330-11-0 (Benzeneacetonitrile, 3-methoxy-5-(phenylmethoxy)-)
628330-11-0 structure
Product Name:Benzeneacetonitrile, 3-methoxy-5-(phenylmethoxy)-
CAS No:628330-11-0
MF:C16H15NO2
MW:253.295804262161
CID:1640212
Update Time:2024-09-12
Benzeneacetonitrile, 3-methoxy-5-(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
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- Benzeneacetonitrile, 3-methoxy-5-(phenylmethoxy)-
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- Inchi: 1S/C16H15NO2/c1-18-15-9-14(7-8-17)10-16(11-15)19-12-13-5-3-2-4-6-13/h2-6,9-11H,7,12H2,1H3
- InChI Key: UGTWMPWNSHWCNY-UHFFFAOYSA-N
- SMILES: C1(CC#N)=CC(OCC2=CC=CC=C2)=CC(OC)=C1
Computed Properties
- Exact Mass: 253.11035
Experimental Properties
- Density: 1.129±0.06 g/cm3(Predicted)
- Boiling Point: 427.8±35.0 °C(Predicted)
- PSA: 42.25
Benzeneacetonitrile, 3-methoxy-5-(phenylmethoxy)- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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